Cas no 941985-20-2 (N-4-({2-(3-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-4-({2-(3-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 941985-20-2
• MF: C₂₂H₂₁N₃O₅S
• MW: 439.4842441082
• CID: 6208845
• PubChem ID: 18568171
• Update Time: 2025-07-01

N-4-({2-(3-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-({2-(3-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide
• N-[4-[2-[2-(3-methoxyphenyl)ethylamino]-2-oxoethyl]-1,3-thiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• F2202-0910
• AKOS024628310
• 941985-20-2
• N-(4-(2-((3-methoxyphenethyl)amino)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide
• N-[4-({[2-(3-methoxyphenyl)ethyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C22H21N3O5S/c1-28-17-4-2-3-14(9-17)7-8-23-20(26)11-16-12-31-22(24-16)25-21(27)15-5-6-18-19(10-15)30-13-29-18/h2-6,9-10,12H,7-8,11,13H2,1H3,(H,23,26)(H,24,25,27)
• InChI Key： GEKJDLXBCVRQIL-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCCC2C=CC=C(C=2)OC)=O)N=C1NC(C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 439.12019195g/mol
• Monoisotopic Mass: 439.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 127Ų

Additional information on N-4-({2-(3-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide

Research Briefing on N-4-({2-(3-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide (CAS: 941985-20-2)

In recent years, the compound N-4-({2-(3-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide (CAS: 941985-20-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its complex structure featuring a benzodioxole and thiazole moiety, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and modulation of cellular pathways. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

The synthesis of N-4-({2-(3-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide involves a multi-step process that includes the coupling of a 3-methoxyphenethylamine derivative with a thiazole-containing intermediate. Recent studies have optimized this synthetic route to improve yield and purity, which is critical for subsequent biological evaluations. The compound's structural complexity poses challenges in large-scale production, but advances in solid-phase synthesis and catalysis have shown promise in addressing these issues.

Pharmacological studies have revealed that this compound exhibits potent inhibitory activity against specific kinases and proteases, making it a candidate for targeting diseases such as cancer and inflammatory disorders. For instance, in vitro assays demonstrated its ability to selectively inhibit the activity of protein kinase C (PKC) isoforms, which are implicated in tumor proliferation and metastasis. Additionally, its interaction with the NF-κB pathway suggests potential anti-inflammatory effects, as evidenced by reduced cytokine production in macrophage models.

Recent preclinical evaluations have further explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. While the molecule shows favorable bioavailability in rodent models, its metabolic stability in human liver microsomes remains a concern, prompting investigations into prodrug formulations or structural modifications to enhance its half-life. These studies are crucial for translating the compound's in vitro potency into effective in vivo therapeutic outcomes.

In conclusion, N-4-({2-(3-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide represents a promising scaffold for drug development, with its unique mechanism of action and broad therapeutic potential. Ongoing research aims to address its pharmacokinetic limitations and explore its efficacy in disease models, paving the way for future clinical trials. This briefing underscores the importance of continued investment in the study of this compound to unlock its full therapeutic value.